Cas no 2580218-41-1 (2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2580218-41-1
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 5660765
• PubChem ID: 165893435
• Update Time: 2025-06-07

2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732531
• 2580218-41-1
• 2-{[(tert-butoxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C13H18N2O5S/c1-13(2,3)20-12(18)15-11-14-8(7-5-4-6-19-7)9(21-11)10(16)17/h7H,4-6H2,1-3H3,(H,16,17)(H,14,15,18)
• InChI Key： VMZGFYRJDHVRNT-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(=C1C(=O)O)C1CCCO1

Computed Properties

• Exact Mass: 314.09364285g/mol
• Monoisotopic Mass: 314.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 2580218-41-1)

2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid, identified by the CAS number 2580218-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxycarbonyl (Boc) amino group, an oxolane ring, and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The Boc-amino group in the molecular structure serves as a protecting group for amines during synthetic processes, ensuring selectivity and stability in multi-step reactions. This protective feature is particularly useful in peptide synthesis and drug development, where controlled functionalization is crucial. The oxolan-2-yl substituent introduces an oxygen-containing heterocycle, which can enhance the molecule's solubility and bioavailability while also participating in various chemical interactions, such as hydrogen bonding and metal coordination. The thiazole core is well-documented for its pharmacological significance, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, thiazole-based compounds have been extensively studied for their potential in addressing various diseases. For instance, modifications of the thiazole scaffold have led to the discovery of novel antibiotics and antifungals. The carboxylic acid group at the 5-position of the thiazole ring provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. This versatility makes 2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid a promising candidate for drug discovery and development.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in designing next-generation therapeutics. The combination of a thiazole ring, an oxolane moiety, and protective Boc-amino functionality offers a rich framework for structural diversity and biological exploration. Studies have demonstrated that such derivatives can interact with biological targets through multiple mechanisms, including enzyme inhibition and receptor binding. The oxolan ring, in particular, has been shown to enhance binding affinity by forming stable hydrogen bonds with polar residues in protein active sites.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The introduction of the Boc-amino group requires precise control over reaction conditions to avoid side products, while the integration of the oxolan ring necessitates careful selection of reagents and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One notable application of this compound is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Thiazole derivatives have been reported to disrupt ATP binding pockets in kinases by occupying key hydrophobic and polar residues. The presence of both an amino group for interaction with hinge regions and an oxygen-rich oxolane substituent for hydrophobic complementarity makes this molecule an attractive scaffold for kinase inhibition studies. Additionally, the carboxylic acid functionality can be further modified to introduce additional pharmacological properties or to link with other therapeutic agents.

Recent publications have explored the potential of this compound as a precursor for more complex drug candidates. By leveraging its structural features, researchers have designed analogs with enhanced potency or selectivity against specific disease targets. For example, modifications to the Boc-amino group have allowed for improved stability under physiological conditions, while alterations to the oxolane ring have optimized solubility profiles. These findings underscore the importance of fine-tuning molecular architecture in achieving desired pharmacological outcomes.

The role of computational chemistry has also been instrumental in understanding the behavior of this compound both in vitro and in silico. Molecular modeling studies have provided insights into how different parts of the molecule interact with biological targets at an atomic level. These predictions have guided experimental efforts by identifying promising modifications before costly synthesis attempts are made. Such interdisciplinary approaches are becoming increasingly essential as drug discovery becomes more complex and resource-intensive.

In conclusion,2-{(tert-butoxy)carbonylamino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 2580218-41-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its combination of protective groups, heterocyclic cores, and functional moieties makes it a valuable tool for drug development efforts aimed at treating cancers, inflammatory diseases,and other challenging conditions. As research continues to uncover new biological activities associated with thiazole derivatives,this compound is poised to play an important role in future therapeutic strategies.